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Compound of Interest

Compound Name: Cresol Red sodium salt

Cat. No.: B14786908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cresol Red sodium salt is a widely utilized pH indicator in various scientific disciplines,

including molecular biology, biochemistry, and analytical chemistry. Its utility stems from its

distinct color changes in response to pH variations and its general compatibility with biological

systems. This technical guide provides a comprehensive overview of the solubility and stability

of Cresol Red sodium salt in aqueous solutions, presenting available data, outlining

experimental protocols, and illustrating key concepts.

Physicochemical Properties
A foundational understanding of the physicochemical properties of Cresol Red sodium salt is
essential for its effective use.

Property Value Reference

CAS Number 62625-29-0 [1][2]

Molecular Formula C₂₁H₁₇NaO₅S [1][2]

Molecular Weight 404.4 g/mol [1]

Appearance
Reddish-orange to dark

brownish-red powder
[2]

Melting Point 250 °C (decomposes) [2]
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Aqueous Solubility
The solubility of Cresol Red sodium salt in water is a key factor for its application in aqueous

systems.

Qualitative and Semi-Quantitative Solubility
Cresol Red sodium salt is generally described as being soluble in water.[2] The sodium salt

form significantly enhances its water solubility compared to the free acid form.[3]

Solvent Solubility Conditions Reference

Water 1 mg/mL Not Specified [1][4]

Water

A 0.1% solution is

clear, indicating

solubility of at least 1

mg/mL.

Not Specified [5]

Dilute Alcohols Soluble Not Specified

Acids Soluble Not Specified

Alkalies Soluble Not Specified

Factors Affecting Solubility
Temperature: While specific quantitative data on the temperature dependence of Cresol Red
sodium salt solubility is not readily available in the literature, the solubility of most solid solutes

in water, like Cresol Red sodium salt, generally increases with temperature.[6]

pH: The pH of the aqueous solution can influence the solubility of Cresol Red sodium salt.
While quantitative data for a solubility versus pH curve is not available, the different ionic forms

of the molecule at various pH values will have different solubilities.

Stability in Aqueous Solutions
The stability of Cresol Red sodium salt in aqueous solutions is critical for its reliable

performance as a pH indicator and in other applications.
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General Stability Profile
Cresol Red sodium salt is considered stable under normal laboratory conditions.[7] For long-

term storage of the solid, ambient conditions are appropriate, and the product can be stored for

up to 12 months.[1]

Factors Affecting Stability
Light: Cresol Red sodium salt is light-sensitive.[8] Aqueous solutions should be protected

from light to prevent photodegradation. Studies have shown that Cresol Red is sensitive to

UV irradiation.[9][10]

Temperature: Elevated temperatures should be avoided during storage to prevent thermal

degradation.[8]

Oxidizing Agents: Contact with strong oxidizing agents should be avoided as they can cause

degradation of the dye.[7][8]

pH: The stability of the dye may vary at different pH values, although specific data on pH-

dependent degradation kinetics are not readily available.

Experimental Protocols
The following are detailed methodologies for key experiments related to the solubility and

stability of Cresol Red sodium salt.

Protocol for Preparation of a Stock Solution
This protocol is suitable for preparing a standard stock solution for use as a pH indicator.

Weighing: Accurately weigh 100 mg of Cresol Red sodium salt powder.

Dissolution: Transfer the powder to a 100 mL volumetric flask. Add approximately 80 mL of

distilled or deionized water.

Mixing: Gently swirl the flask to dissolve the powder. An ultrasonic bath can be used to aid

dissolution if necessary.
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Dilution: Once fully dissolved, bring the solution to the 100 mL mark with distilled or

deionized water.

Storage: Store the solution in a well-sealed, light-protected container at room temperature.

Protocol for Determining Aqueous Solubility at Various
Temperatures
This protocol outlines a method to determine the solubility of Cresol Red sodium salt in water

as a function of temperature.[11][12]

Sample Preparation: Add a known excess amount of Cresol Red sodium salt to a known

volume of distilled water in a jacketed glass vessel equipped with a magnetic stirrer and a

temperature probe.

Equilibration: Stir the suspension at a constant, controlled temperature until equilibrium is

reached (typically 24-48 hours). Ensure that solid Cresol Red sodium salt remains

undissolved.

Sampling: Once equilibrium is established, stop the stirring and allow the excess solid to

settle. Carefully extract a known volume of the supernatant using a pre-heated pipette with a

filter to avoid drawing in solid particles.

Analysis: Dilute the collected sample with a known volume of solvent. Determine the

concentration of Cresol Red sodium salt in the diluted sample using UV-Vis

spectrophotometry by measuring the absorbance at its λmax and using a pre-established

calibration curve.

Calculation: Calculate the solubility in g/100 mL at the tested temperature.

Repeat: Repeat steps 2-5 for a range of desired temperatures.

Protocol for Assessing the Stability of an Aqueous
Solution
This protocol describes a method to assess the stability of a Cresol Red sodium salt solution

under specific conditions (e.g., exposure to light or elevated temperature).
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Solution Preparation: Prepare a stock solution of Cresol Red sodium salt of a known

concentration (e.g., 0.1 mg/mL) in a suitable aqueous buffer.

Initial Analysis: Immediately after preparation (t=0), determine the initial concentration of the

solution using a validated analytical method, such as UV-Vis spectrophotometry at the λmax.

Storage Conditions: Aliquot the solution into several sealed, light-protected containers. Store

the containers under the desired stress conditions (e.g., in a temperature-controlled oven at

40°C or in a photostability chamber).

Time-Point Analysis: At predetermined time intervals (e.g., 0, 24, 48, 72 hours, 1 week),

remove a sample and analyze the concentration of Cresol Red sodium salt.

Data Analysis: Plot the concentration of Cresol Red sodium salt as a function of time. This

data can be used to determine the degradation rate and, if applicable, the half-life of the

compound under the tested conditions.

Visualizations
pH-Dependent Equilibrium of Cresol Red
The following diagram illustrates the two pH-dependent color transitions of Cresol Red.
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Figure 1: pH-dependent color transitions of Cresol Red.

Experimental Workflow for Solubility Determination
The diagram below outlines the general workflow for determining the solubility of Cresol Red
sodium salt at a specific temperature.
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Figure 2: Workflow for solubility determination.

Experimental Workflow for Aqueous Stability
Assessment
The following diagram illustrates a typical workflow for assessing the stability of an aqueous

solution of Cresol Red sodium salt.
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Figure 3: Workflow for stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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